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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the electrical conductivity
and related properties of various grades of copper beryllium (CuBe) alloys. These materials
are often critical in scientific instrumentation and drug development equipment where high
strength and good electrical and thermal conductivity are paramount. This document details the
properties of common CuBe alloys, outlines experimental protocols for measuring electrical
conductivity, and illustrates the typical workflow for material characterization.

Introduction to Copper Beryllium Alloys

Copper beryllium alloys are renowned for their exceptional combination of high strength,
hardness, and thermal and electrical conductivity.[1] They are precipitation-hardenable alloys,
meaning their mechanical and electrical properties can be significantly altered through heat
treatment.[2] The two primary classes of wrought copper beryllium alloys are high-strength
alloys (such as C17200 and C17300) and high-conductivity alloys (including C17500 and
C17510).[1]

o High-Strength Copper Beryllium Alloys: These alloys, containing 1.6% to 2.0% beryllium,
can achieve the highest strength of any copper-based alloy, with tensile strengths exceeding
1380 MPa (200 ksi).[3][4] This makes them suitable for applications requiring high
mechanical strength and stiffness.[3]
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» High-Conductivity Copper Beryllium Alloys: With a lower beryllium content (0.2% to 0.7%),
these alloys offer superior electrical and thermal conductivity, often at the expense of some
mechanical strength compared to the high-strength grades.[4][5] They are ideal for
applications where efficient current or heat transfer is a primary concern.

The specific grade and its temper, which is determined by the heat treatment and cold working
processes, dictate the final properties of the alloy.

Data Presentation: Properties of Copper Beryllium
Grades

The following tables summarize the key quantitative data for the electrical and mechanical
properties of common copper beryllium grades. The properties are highly dependent on the
temper of the alloy, which is achieved through specific heat treatments.

Table 1: Properties of High-Strength Copper Beryllium Alloys - C17200 and C17300
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Tensile Electrical Thermal
Hardness L. . .
Alloy (UNS) Temper Strength Conductivit Conductivit
(Rockwell)
(MPa) y (% IACS) y (W/im-K)
A (TBOO) -
C17200 Solution 414 - 587 B45 - B85 17 min 105 - 130
Annealed
AT (TF00) -
Solution
Annealed & 1140 - 1380 C36 -C42 22 min 105 - 130
Age
Hardened
H (TDO4) -
620 - 860 B88 - B102 - 105 - 130
Hard
HT (THO04) -
Hard & Age 1240 - 1520 C38-C44 22 min 105 - 130
Hardened
A (TB0O) -
C17300 Solution ~500 - ~22 ~110
Annealed
AT (TFOO) -
Solution
Annealed & ~1260 ~C39 ~22 ~110
Age
Hardened
H (TDO04) -
~724 ~B95 ~22 ~110
Hard
HT (THO4) -
Hard & Age ~1345 ~C41 ~22 ~110
Hardened

Note: C17300 is a leaded version of C17200, offering improved machinability. Its mechanical
and electrical properties are generally similar to C17200.[6] Data for C17300 is based on
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typical values and may vary.

Table 2: Properties of High-Conductivity Copper Beryllium Alloys - C17500 and C17510

Tensile Electrical Thermal
Hardness L. ..
Alloy (UNS) Temper Strength Conductivit Conductivit
(Rockwell)
(MPa) y (% IACS) y (Wim-K)
A (TB0O) -
C17500 Solution 240 - 380 B38 - B50 24 - 53 ~200
Annealed
AT (TFOO) -
Solution
Annealed & 690 - 895 B92 - B100 45 - 60 ~200
Age
Hardened
H (TDO04) -
450 - 550 B60 - B8O 24 - 53 ~200
Hard
HT (THO4) -
Hard & Age 793 - 960 B95 - B102 45 - 60 ~200
Hardened
A (TBOO) -
C17510 Solution 240 - 380 B50 max 20 min ~120
Annealed
AT (TF00) -
Solution
Annealed & 690 - 895 B92 - B100 45 min ~120
Age
Hardened
H (TDO04) - )
450 - 550 B60 - B80 20 min ~120
Hard
HT (THO4) -
Hard & Age 793 - 960 B95 - B102 48 min ~120
Hardened
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% IACS stands for International Annealed Copper Standard, where 100% IACS is equivalent to
5.8 x 1077 S/m.[7]

Experimental Protocols
Measurement of Electrical Conductivity

The electrical conductivity of copper beryllium alloys is typically determined using the
electromagnetic (eddy current) method as outlined in ASTM E1004.[8][9] This non-destructive
testing technique is fast and reliable for routine quality control and material characterization.[8]

Principle of Operation: The eddy-current method is based on the principles of electromagnetic
induction.[8] An alternating current is passed through a probe coil, generating an alternating
magnetic field. When this probe is brought near a conductive material, it induces circulating
eddy currents within the material. These eddy currents, in turn, create their own magnetic fields
that oppose the primary field. The interaction between these magnetic fields affects the
impedance of the probe coil. The magnitude and phase of this impedance change are
dependent on the electrical conductivity of the material being tested.[8] By calibrating the
instrument with standards of known conductivity, a direct reading of the test material's
conductivity can be obtained.[10]

Apparatus: A commercially available, direct-reading eddy current conductivity meter is used.
The instrument consists of a probe, which houses the coil, and a meter that displays the
conductivity reading, typically in % IACS.

Procedure:
e Instrument Setup and Calibration:
o Connect the appropriate probe to the conductivity meter.

o Turn on the instrument and allow it to warm up and stabilize according to the
manufacturer's instructions.

o Select two calibration standards with known electrical conductivity values that bracket the
expected conductivity range of the copper beryllium alloy being tested.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://standards.globalspec.com/std/3864794/astm-e1004-17
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://infinitalab.com/astm/astm-e1004-test-for-electrical-conductivity-using-the-electromagnetic-eddy-current-method/
https://www.laboratuar.com/en/testler/astm-testleri/astm-e1004-elektromanyetik-eddy-current-yontemini-kullanarak-elektrik-iletkenligini-belirlemek-icin-test-standardi/
https://infinitalab.com/astm/astm-e1004-test-for-electrical-conductivity-using-the-electromagnetic-eddy-current-method/
https://infinitalab.com/astm/astm-e1004-test-for-electrical-conductivity-using-the-electromagnetic-eddy-current-method/
https://infinitalab.com/astm/astm-e1004-test-for-electrical-conductivity-using-the-electromagnetic-eddy-current-method/
https://store.astm.org/e1004-17.html
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Place the probe on the first calibration standard, ensuring flat and firm contact. Adjust the
instrument to read the known conductivity of that standard.

o Repeat the process with the second calibration standard.

o Verify the calibration by re-measuring the first standard. The reading should be within the
specified tolerance.

o Sample Preparation and Measurement:

o The surface of the copper beryllium sample should be clean, dry, and free of any
coatings or contaminants that could interfere with the measurement.

o The sample should be at a temperature close to that of the calibration standards.
Temperature differences can affect conductivity readings.

o Place the probe on a flat area of the sample, away from edges or geometric
discontinuities.

o Record the electrical conductivity reading displayed on the instrument.

o Take multiple readings at different locations on the sample to ensure a representative
measurement and calculate the average.

Heat Treatment: Age Hardening

The remarkable properties of copper beryllium alloys are achieved through a precipitation
hardening heat treatment, also known as age hardening.[11] This process is typically
performed in two stages: solution annealing and aging.

o Solution Annealing: The alloy is heated to a high temperature to dissolve the beryllium into a
solid solution, followed by rapid quenching (usually in water) to retain this structure at room
temperature.[12] For high-strength alloys like C17200, the annealing temperature is typically
between 774°C and 802°C (1425°F to 1475°F).[3]

e Age Hardening (Precipitation Hardening): The solution-annealed material is then reheated to
a lower temperature and held for a specific duration. During this "aging" process, fine
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beryllium-rich precipitates form within the copper matrix, which significantly increases the
strength and hardness of the alloy.[11]

o For high-strength wrought alloys (C17200, C17300), age hardening is typically performed
at temperatures ranging from 260°C to 370°C (500°F to 700°F) for two to three hours.[2]
[11]

o For high-conductivity wrought alloys (C17500, C17510), the standard age hardening cycle
is at a higher temperature, around 480°C (900°F), for two to three hours.[2]

The precise time and temperature of the aging process can be adjusted to achieve a desired
balance of strength, hardness, and conductivity.

Visualizations

The following diagrams illustrate key processes and relationships relevant to the
characterization of copper beryllium alloys.
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Experimental workflow for characterizing copper beryllium alloys.
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Simplified flowchart of the age-hardening (precipitation) process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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